Cas no 1805133-80-5 (2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylic acid)

• Product Name: 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylic acid
• CAS No: 1805133-80-5
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 4916405
• Update Time: 2025-05-25

2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylic acid
• 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylic acid

• Inchi： 1S/C7H6F2N2O3/c8-5(9)2-1-3(12)4(7(13)14)6(10)11-2/h1,5H,(H,13,14)(H3,10,11,12)
• InChI Key： XLXIJBOAIBINOP-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(C(=O)O)=C(N)N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 360
• XLogP3: 1.1
• Topological Polar Surface Area: 92.4

Additional information on 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylic acid

Comprehensive Overview of 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylic acid (CAS No. 1805133-80-5)

2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylic acid (CAS No. 1805133-80-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and difluoromethyl substitution, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features, including the hydroxyl and carboxylic acid functional groups, make it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives like 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role in developing kinase inhibitors and antimicrobial agents, aligning with the growing focus on precision medicine and antibiotic resistance. The compound's CAS No. 1805133-80-5 is frequently searched in scientific databases, reflecting its relevance in cutting-edge studies.

The synthesis of 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylic acid involves multi-step organic reactions, often starting from commercially available pyridine precursors. Key steps include halogenation, amination, and hydroxylation, with the difluoromethyl group introduced via selective fluorination. Its purity and stability are critical for downstream applications, prompting rigorous analytical validation using HPLC, NMR, and mass spectrometry.

From an industrial perspective, this compound aligns with the trend toward green chemistry and sustainable synthesis. Manufacturers are optimizing routes to minimize waste and energy consumption, addressing environmental concerns. Its compatibility with biocatalysts and flow chemistry techniques further enhances its appeal for scalable production.

Frequently asked questions about CAS No. 1805133-80-5 include inquiries about its solubility (polar solvents like DMSO or water), storage conditions (recommended at -20°C under inert atmosphere), and commercial availability (supplied by niche chemical vendors). These details are crucial for researchers designing experiments or formulating drug candidates.

In summary, 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylic acid represents a pivotal compound at the intersection of medicinal chemistry and industrial innovation. Its structural complexity and functional diversity continue to inspire novel applications, from small-molecule therapeutics to advanced material coatings. As scientific exploration evolves, this compound is poised to remain a focal point in high-impact research.